Cas no 2171165-45-8 (2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid)

• Product Name: 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid
• CAS No: 2171165-45-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6547098
• PubChem ID: 165556848
• Update Time: 2025-06-08

2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid
• EN300-1574168
• 2171165-45-8
• 2-({1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid

• Inchi： 1S/C27H32N2O6/c1-2-18(15-25(30)29-13-11-19(12-14-29)34-17-26(31)32)28-27(33)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,2,11-17H2,1H3,(H,28,33)(H,31,32)/t18-/m1/s1
• InChI Key： WKTDFDCZDURESE-GOSISDBHSA-N
• SMILES： O(CC(=O)O)C1CCN(C(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid

Comprehensive Analysis of 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171165-45-8)

The compound 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171165-45-8) is a highly specialized chemical entity with significant relevance in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a piperidine core and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, applications, and the latest advancements in its utilization, addressing common queries from researchers and industry professionals.

One of the most notable features of 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid is its role in peptide coupling reactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal with mild bases like piperidine. This compound’s unique structure allows for the incorporation of piperidine derivatives into peptide chains, enhancing their conformational flexibility and bioavailability. Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide synthesis intermediates," making this compound a topic of high interest.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid aligns with this trend, as it enables the design of peptides with tailored properties. Its carboxylic acid functionality facilitates conjugation with other molecules, a feature highly sought after in the development of targeted drug delivery systems. Questions like "how to improve peptide stability" or "best Fmoc-protected building blocks" are frequently encountered in forums, highlighting the need for detailed discussions on such compounds.

The stereochemistry of 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid is another critical aspect. The (3R)-configuration ensures enantioselectivity in reactions, a property essential for producing optically active pharmaceuticals. This aligns with the growing emphasis on chiral synthesis in the pharmaceutical industry, where "enantiopure intermediates" and "stereoselective peptide modification" are hot topics. The compound’s ability to maintain chirality during synthesis makes it a preferred choice for researchers aiming to avoid racemic mixtures.

From a practical standpoint, 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid is also notable for its solubility profile. It exhibits moderate solubility in polar organic solvents like dimethylformamide (DMF) and dichloromethane (DCM), which are commonly used in SPPS. This property addresses frequent search queries such as "solubility challenges in peptide synthesis" or "optimal solvents for Fmoc deprotection." Its compatibility with standard peptide synthesis protocols further enhances its utility in high-throughput screening and combinatorial chemistry.

Looking ahead, the applications of 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid are expected to expand into bioconjugation and proteomics. Its reactive carboxylate group can be leveraged for labeling peptides with fluorescent tags or affinity probes, a technique gaining traction in diagnostic and imaging applications. Searches for "peptide labeling techniques" or "Fmoc-based bioconjugation" reflect this emerging interest. As the field evolves, this compound is poised to play a pivotal role in bridging synthetic chemistry with biological applications.

In conclusion, 2-({1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171165-45-8) represents a versatile and indispensable tool in modern chemical research. Its unique structural attributes, coupled with its broad applicability in peptide synthesis and drug development, make it a subject of enduring relevance. By addressing common search queries and aligning with current trends, this article aims to provide a comprehensive resource for scientists and industry professionals seeking to harness its potential.